Cas no 1220035-81-3 (3-(3,5-Dimethoxybenzyl)piperidine)

• Product Name: 3-(3,5-Dimethoxybenzyl)piperidine
• CAS No: 1220035-81-3
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 4688397
• PubChem ID: 53409267
• Update Time: 2025-05-20

3-(3,5-Dimethoxybenzyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-DIMETHOXYBENZYL)PIPERIDINE
• 3-[(3,5-dimethoxyphenyl)methyl]piperidine
• 3-(3,5-Dimethoxybenzyl)piperidine

• Inchi： 1S/C14H21NO2/c1-16-13-7-12(8-14(9-13)17-2)6-11-4-3-5-15-10-11/h7-9,11,15H,3-6,10H2,1-2H3
• InChI Key： SZUZYVZKOXQCCR-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)CC1CNCCC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 210
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines

Additional information on 3-(3,5-Dimethoxybenzyl)piperidine

3-(3,5-Dimethoxybenzyl)piperidine: A Comprehensive Overview

3-(3,5-Dimethoxybenzyl)piperidine (CAS No. 1220035-81-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a 3,5-dimethoxybenzyl group. The piperidine moiety is a six-membered ring containing one nitrogen atom, while the 3,5-dimethoxybenzyl group introduces electron-donating methoxy substituents at the 3 and 5 positions of the benzene ring. This combination makes 3-(3,5-Dimethoxybenzyl)piperidine a versatile molecule with potential applications in drug design and chemical synthesis.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to modulate various biological targets. The methoxy groups in the benzyl substituent are known to enhance the molecule's lipophilicity and stability, which are critical properties for drug candidates. Furthermore, the dimethoxybenzyl group can act as a bioisostere or a pharmacophore in designing bioactive molecules. These features make CAS No. 1220035-81-3 a valuable compound for exploring new therapeutic agents.

The synthesis of 3-(3,5-Dimethoxybenzyl)piperidine involves a multi-step process that typically begins with the preparation of the dimethoxybenzaldehyde precursor. This is followed by a condensation reaction with piperidine to form the imine intermediate, which is then reduced to yield the final product. Researchers have optimized this synthesis by employing catalytic hydrogenation or other reducing agents to improve yield and purity. The use of microwave-assisted synthesis has also been explored to accelerate the reaction process while maintaining high-quality standards.

From a biological standpoint, CAS No. 1220035-81-3 has shown promising activity in various assays targeting enzymes and receptors involved in neurological disorders. For instance, studies have demonstrated that this compound exhibits moderate inhibitory effects on acetylcholinesterase (AChE), an enzyme associated with Alzheimer's disease. Additionally, it has been evaluated for its potential as an antagonist at muscarinic cholinergic receptors, further underscoring its relevance in neuropharmacology.

The structural flexibility of 3-(3,5-Dimethoxybenzyl)piperidine allows for further functionalization to explore its biological space more comprehensively. By modifying the substituents on the benzene ring or altering the piperidine ring itself, researchers can generate analogs with enhanced potency and selectivity for specific targets. Such modifications are critical for advancing this compound into preclinical studies and eventual therapeutic applications.

In conclusion, CAS No. 1220035-81-3, or 3-(3,5-Dimethoxybenzyl)piperidine, represents a compelling example of how structural diversity can be leveraged in drug discovery. Its unique combination of functional groups and pharmacophoric elements positions it as a valuable tool for exploring new treatments for neurological conditions and beyond.